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Compound of Interest

Compound Name: CFM-5

CAS No.: 639507-03-2

Cat. No.: B1668463

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and biological

activity of CFM-5, a potent anti-cancer agent. The detailed protocols and data are intended to

facilitate its laboratory-scale synthesis and further investigation for drug development purposes.

Introduction

CFM-5 is a small molecule inhibitor of the CARP-1/CCAR1-APC-2 interaction, demonstrating

significant potential as an anti-cancer therapeutic. By disrupting this protein-protein interaction,

CFM-5 induces apoptosis in cancer cells, making it a valuable tool for cancer research and a

promising lead compound for drug development. Its chemical name is believed to be a

derivative of 4-(4-bromophenyl)-N-(aryl)-1,3-thiazol-2-amine, and it is identified by the CAS

number 639507-03-2.

Quantitative Data Summary
The following table summarizes key quantitative data related to the biological activity of CFM-5.
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Parameter Value Cell Line/Assay Reference

IC₅₀ 0.75 μM

CARP-1/CCAR1-

APC-2 Interaction

Assay

[1]

GI₅₀ (approx.) ~5 µM

Daoy

Medulloblastoma

Cells (24h treatment)

[2]

Experimental Protocols
Protocol 1: Synthesis of CFM-5
This protocol describes the synthesis of CFM-5 and its derivatives, based on the general

method for preparing 4-(4-bromophenyl)-thiazol-2-amine derivatives. The synthesis is a two-

step process involving the formation of a key aminothiazole intermediate followed by a

condensation reaction.

Step 1: Synthesis of 4-(4-bromophenyl)thiazol-2-amine (Intermediate)

Reaction Setup: In a round-bottom flask, dissolve p-bromoacetophenone and thiourea in

ethanol.

Catalyst Addition: Add a catalytic amount of iodine to the solution.

Reflux: Heat the reaction mixture to reflux and maintain for several hours until the reaction is

complete (monitored by TLC).

Work-up: After cooling, the reaction mixture is poured into ice-cold water. The resulting

precipitate is collected by filtration, washed with water, and then a dilute solution of sodium

thiosulfate to remove excess iodine.

Purification: The crude product is recrystallized from a suitable solvent (e.g., ethanol) to yield

pure 4-(4-bromophenyl)thiazol-2-amine.

Step 2: Synthesis of CFM-5 (Final Product)
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Reaction Setup: In a suitable solvent such as ethanol, dissolve the intermediate 4-(4-

bromophenyl)thiazol-2-amine and the desired aromatic aldehyde (e.g., 4-

methoxybenzaldehyde).

Condensation: Add a catalytic amount of a suitable acid or base (e.g., glacial acetic acid or

piperidine) to the mixture.

Reflux: Heat the mixture to reflux for several hours.

Work-up: Upon completion, the reaction mixture is cooled, and the precipitated product is

collected by filtration.

Purification: The crude CFM-5 is washed with cold ethanol and then recrystallized from an

appropriate solvent to obtain the pure compound.[3]

Visualizations
Experimental Workflow for CFM-5 Synthesis

Step 1: Intermediate Synthesis Step 2: Final Product Synthesis
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Caption: Synthetic scheme for CFM-5 production.

Signaling Pathway of CFM-5 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
CFM-5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668463/docs#application-notes-and-protocols-for-
the-synthesis-of-cfm-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1668463/docs#application-notes-and-protocols-for-the-synthesis-of-cfm-5
https://www.benchchem.com/product/b1668463/docs#application-notes-and-protocols-for-the-synthesis-of-cfm-5
https://www.benchchem.com/product/b1668463/docs#application-notes-and-protocols-for-the-synthesis-of-cfm-5
https://www.benchchem.com/product/b1668463/docs#application-notes-and-protocols-for-the-synthesis-of-cfm-5
https://www.benchchem.com/product/b1668463?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

